Cas no 2229555-69-3 (1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile)

• Product Name: 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile
• CAS No: 2229555-69-3
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5854440
• PubChem ID: 165884571
• Update Time: 2025-11-01

1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile
• EN300-2000776
• 2229555-69-3
• 1-[4-(propan-2-yl)cyclohexyl]cyclobutane-1-carbonitrile

• Inchi： 1S/C14H23N/c1-11(2)12-4-6-13(7-5-12)14(10-15)8-3-9-14/h11-13H,3-9H2,1-2H3
• InChI Key： QPUYNTSHOQLZAN-UHFFFAOYSA-N
• SMILES： N#CC1(CCC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile

1-4-(Propan-2-yl)cyclohexylcyclobutane-1-carbonitrile: A Comprehensive Overview

The compound with CAS No. 2229555-69-3, known as 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a cyclohexyl group substituted at the 4-position with an isopropyl group, and a nitrile functional group at the 1-position. The cyclobutane ring introduces strain into the molecule, making it a promising candidate for studying strain-induced reactivity and stability in organic compounds.

Recent studies have highlighted the potential of 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile in various applications, particularly in the development of advanced materials and pharmaceuticals. The isopropyl substitution on the cyclohexyl ring enhances the molecule's stability and solubility, making it suitable for use in high-performance polymers and drug delivery systems. Moreover, the nitrile group at the 1-position provides a versatile functional group that can be further modified to tailor the compound's properties for specific applications.

One of the most intriguing aspects of this compound is its reactivity under thermal and photochemical conditions. Researchers have demonstrated that the strained cyclobutane ring can undergo ring-opening reactions to form more stable structures, such as bicyclic compounds or fused-ring systems. These transformations are not only of theoretical interest but also have practical implications in the synthesis of complex organic molecules. For instance, the strain-induced reactivity of this compound has been exploited in the development of novel synthetic pathways for bioactive compounds.

In terms of synthesis, 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile can be prepared through a variety of methods, including intramolecular cyclization reactions and transition-metal-catalyzed coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are valuable for studying its stereochemical properties and biological activity. The use of transition-metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production feasible.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. For example, its melting point, boiling point, and solubility in different solvents have been determined experimentally and computationally. These studies have provided valuable insights into its thermal stability and potential for use in high-temperature applications. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and analyze its vibrational modes.

From an environmental perspective, 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, with certain microbial strains capable of breaking down the compound into less complex molecules. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 1-4-(propan-2-yl)cyclohexylcyclobutane-1-carbonitrile (CAS No. 2229555-69) is a versatile compound with a wide range of potential applications in organic chemistry, materials science, and pharmacology. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers seeking to explore new synthetic pathways and develop innovative materials. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing our understanding of organic chemistry and its practical applications.